Cas no 2770529-22-9 (N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride)
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride
- 2770529-22-9
- EN300-37395082
-
- Inchi: 1S/C6H8ClN3O/c1-9-4-5(3-8-9)10(2)6(7)11/h3-4H,1-2H3
- InChI Key: ZQKNYNZLKONALF-UHFFFAOYSA-N
- SMILES: ClC(N(C)C1C=NN(C)C=1)=O
Computed Properties
- Exact Mass: 173.0355896g/mol
- Monoisotopic Mass: 173.0355896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 38.1Ų
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37395082-0.05g |
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride |
2770529-22-9 | 0.05g |
$912.0 | 2023-07-06 | ||
| Enamine | EN300-37395082-0.1g |
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride |
2770529-22-9 | 0.1g |
$956.0 | 2023-07-06 | ||
| Enamine | EN300-37395082-0.25g |
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride |
2770529-22-9 | 0.25g |
$999.0 | 2023-07-06 | ||
| Enamine | EN300-37395082-0.5g |
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride |
2770529-22-9 | 0.5g |
$1043.0 | 2023-07-06 | ||
| Enamine | EN300-37395082-1.0g |
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride |
2770529-22-9 | 1.0g |
$1086.0 | 2023-07-06 | ||
| Enamine | EN300-37395082-2.5g |
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride |
2770529-22-9 | 2.5g |
$2127.0 | 2023-07-06 | ||
| Enamine | EN300-37395082-5.0g |
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride |
2770529-22-9 | 5.0g |
$3147.0 | 2023-07-06 | ||
| Enamine | EN300-37395082-10.0g |
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride |
2770529-22-9 | 10.0g |
$4667.0 | 2023-07-06 |
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride
Research Briefing on N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride (CAS: 2770529-22-9) in Chemical Biology and Pharmaceutical Applications
N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride (CAS: 2770529-22-9) has recently emerged as a key synthetic intermediate in medicinal chemistry and chemical biology research. This heterocyclic carbamoyl chloride derivative exhibits unique reactivity patterns that make it particularly valuable for the construction of pharmacologically active compounds. Recent studies have highlighted its utility in the synthesis of kinase inhibitors, GPCR modulators, and covalent protein binders, positioning it as a versatile building block in drug discovery pipelines.
Structural analyses of 2770529-22-9 reveal that the electron-deficient pyrazole ring enhances the electrophilicity of the carbamoyl chloride moiety, facilitating nucleophilic substitution reactions with various amines and alcohols. This reactivity has been exploited in several recent patent applications (WO2022155367, US20230098221) for preparing irreversible inhibitors targeting cysteine residues in therapeutic proteins. The compound's stability profile allows for controlled reactions under mild conditions, as demonstrated in recent automated synthesis platforms (J. Med. Chem. 2023, 66, 7123-7140).
In pharmacological applications, derivatives synthesized from 2770529-22-9 have shown promising activity against multiple disease targets. A 2023 study (ACS Chem. Biol. 18, 1892-1905) reported pyrazole-carboxamide compounds exhibiting sub-micromolar inhibition of BTK and JAK3 kinases, with improved selectivity profiles compared to earlier generations. The methyl group at the pyrazole nitrogen appears to confer metabolic stability, as evidenced by microsomal stability assays showing >80% parent compound remaining after 60 minutes incubation with human liver microsomes.
Recent advances in synthetic methodology have expanded the utility of 2770529-22-9 through transition metal-catalyzed coupling reactions. Palladium-catalyzed cross-coupling at the pyrazole C5 position (Chem. Commun. 2023, 59, 11276-11279) enables the introduction of diverse aryl and heteroaryl groups while preserving the reactive carbamoyl chloride functionality. This development has significantly broadened the structural diversity accessible from this key intermediate.
Safety and handling studies of 2770529-22-9 indicate that while the compound is moisture-sensitive, it demonstrates good stability when stored under inert atmosphere at -20°C. Industrial-scale production processes have been optimized to achieve >95% purity with consistent lot-to-lot reproducibility (Org. Process Res. Dev. 2023, 27, 423-431). These manufacturing improvements have supported the compound's growing adoption in high-throughput screening libraries and combinatorial chemistry applications.
Emerging applications in chemical biology include the use of 2770529-22-9 for preparing activity-based protein profiling (ABPP) probes. The reactive carbamoyl chloride serves as an effective warhead for covalent modification of serine hydrolases when incorporated into specific scaffold designs (Cell Chem. Biol. 2023, 30, 1-15). This application capitalizes on the compound's balance between reactivity and selectivity, enabling precise mapping of enzyme active sites in complex proteomes.
Future research directions for 2770529-22-9 derivatives appear focused on addressing challenges in CNS drug delivery and targeted covalent inhibition. Computational modeling studies (J. Chem. Inf. Model. 2023, 63, 2985-2998) suggest that strategic modification of the pyrazole core could optimize blood-brain barrier penetration while maintaining target engagement. Several pharmaceutical companies have included compounds derived from this intermediate in their preclinical pipelines for neurological and oncological indications.
2770529-22-9 (N-methyl-N-(1-methyl-1H-pyrazol-4-yl)carbamoyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)